molecular formula C17H20N6O2 B2387247 3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide CAS No. 2034372-71-7

3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide

Cat. No. B2387247
CAS RN: 2034372-71-7
M. Wt: 340.387
InChI Key: UUBAQMCBGHMJMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a derivative of triazolopyridazine . It belongs to the class of organic compounds known as phenylpyridazines . These are organic compounds containing a pyridazine ring substituted by a phenyl group .

Scientific Research Applications

Amyloid Imaging in Alzheimer's Disease

Compounds with structures related to "3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide" have been studied for their application in amyloid imaging within the context of Alzheimer's disease. Radioligands, including those with dimethylamino groups, have shown promise in measuring amyloid in vivo in the brains of Alzheimer's disease patients. These compounds have facilitated the early detection of Alzheimer's disease, highlighting their significance in understanding the pathophysiological mechanisms and evaluating new antiamyloid therapies (Nordberg, 2007).

Heterocyclic Compounds with Triazine Scaffold

The triazine scaffold, similar in complexity to the query compound, is of interest in medicinal chemistry due to its versatile biological activities. Triazines, including those with ethoxy and pyridazin groups, have been evaluated across a spectrum of pharmacological activities, such as antimicrobial, anticancer, and antiviral effects. These findings underscore the potential of compounds like "3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide" for drug development (Verma et al., 2019).

Novel Sedative Hypnotic Treatments

Research on zaleplon, a compound with structural elements similar to the query compound, highlights its use as a non-benzodiazepine sedative hypnotic for treating insomnia. This suggests potential applications for "3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide" in areas requiring modulation of central nervous system activity, offering insights into the development of new therapeutic agents with improved safety profiles (Heydorn, 2000).

properties

IUPAC Name

3-(dimethylamino)-N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N6O2/c1-4-25-16-9-8-14-19-20-15(23(14)21-16)11-18-17(24)12-6-5-7-13(10-12)22(2)3/h5-10H,4,11H2,1-3H3,(H,18,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUBAQMCBGHMJMK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=NN2C(=NN=C2CNC(=O)C3=CC(=CC=C3)N(C)C)C=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N6O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(dimethylamino)-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.